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Compound of Interest

Compound Name: 5,7-Dioxooctanoic acid

CAS No.: 51568-19-5

Cat. No.: B1616537

Get Quote

Product Identity
Common Name: 5,7-Dioxooctanoic Acid[1]

CAS Number: 51568-19-5[1][2]

Chemical Class:

-Diketone / Carboxylic Acid Derivative[3]

Primary Application: Competitive inhibitor of 5-aminolevulinic acid dehydratase

(ALAD/PBGS); Heme biosynthesis research.

Part 1: Critical Stability Alerts (Read Before Opening)
1. The "Amine Trap" (Buffer Incompatibility) CRITICAL: Do NOT dissolve or dilute 5,7-
dioxooctanoic acid in Tris (Tris(hydroxymethyl)aminomethane), Glycine, or other primary

amine-containing buffers.

Mechanism: The
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-diketone moiety functions by forming a Schiff base with the active site lysine of target
enzymes (e.g., ALAD). If placed in Tris buffer, the molecule will react with the buffer's free
amine groups, effectively neutralizing the inhibitor before it reaches your target.

Alternative: Use HEPES, MOPS, or Phosphate Buffered Saline (PBS).

2. Metal Chelation Artifacts

Risk:

-diketones are potent chelators of divalent cations (

,

,

).

Impact: If your enzymatic assay relies on free metal ions (e.g., ALAD is a zinc-dependent

metalloenzyme), high concentrations of 5,7-dioxooctanoic acid may strip the metal

cofactor, causing "false" inhibition unrelated to the specific active-site binding.

3. The "Alkaline Hydrolysis" Trap

Risk: Aqueous solutions at pH > 8.0 promote Retro-Claisen condensation, cleaving the

molecule into smaller fragments (acetone and glutaric acid derivatives).

Action: Maintain pH between 6.0 and 7.4.

Part 2: Standard Operating Procedure (SOP)
Workflow: Solution Preparation & Storage
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Figure 1: Recommended workflow for minimizing hydrolytic degradation and precipitation.

Step-by-Step Protocol
Stock Preparation (Solubility Limit: ~50 mg/mL in DMSO):

Weigh the lyophilized powder rapidly (hygroscopic).

Dissolve in high-grade anhydrous DMSO or Ethanol. Avoid water for the master stock to

prevent slow hydrolysis.

Storage: Aliquot into amber vials (light sensitive) and store at -20°C. Stable for 3–6

months.

Working Solution (Aqueous):

Dilute the stock into PBS or HEPES (pH 7.0–7.4) immediately before use.

Solubility Warning: The octanoic tail renders the molecule amphiphilic. If the final

concentration exceeds 1 mM in water, sonication may be required.

Stability:[4] The aqueous working solution degrades by ~5–10% over 24 hours at room

temperature. Prepare fresh daily.

Part 3: Troubleshooting Guide
Issue 1: Inconsistent IC50 / Loss of Inhibitory Potency
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Root Cause Diagnostic Question Solution

Buffer Interference
Did you use Tris, Glycine, or

an amino-acid rich medium?

Switch to HEPES or

Phosphate buffer. The primary

amines in Tris react with the

ketone to form a Schiff base,

neutralizing the drug.

pH Degradation Is your buffer pH > 8.0?

Lower pH to 7.0–7.4. High pH

catalyzes the retro-Claisen

cleavage of the

-diketone.

Enolization Shift
Did you switch solvents (e.g.,

DMSO to Water)?

Allow 15 mins equilibration.

The keto-enol ratio changes

with solvent polarity, affecting

binding kinetics initially.

Issue 2: Precipitation in Assay Buffer
Root Cause Diagnostic Question Solution

Lipophilicity Is the concentration > 5 mM?

The 8-carbon chain limits

aqueous solubility. Keep

DMSO concentration at 0.5–

1.0% in the final buffer to aid

solubility.

Ionic Strength Is the buffer > 1M salt?

High salt ("salting out") drives

the organic molecule out of

solution. Reduce ionic

strength.

Part 4: Mechanism of Instability (The "Why")
To understand the handling requirements, one must understand the degradation pathway. 5,7-
dioxooctanoic acid exists in equilibrium between its diketo and enol forms.

Pathway Visualization:
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Environmental Triggers
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Figure 2: Chemical fate of 5,7-dioxooctanoic acid in varying environments.

Tautomerism: In aqueous solution, the molecule rapidly equilibrates. The enol form is often

the species that chelates metals, while the diketo form is electrophilic.

Retro-Claisen Cleavage: At high pH, a hydroxide ion attacks the carbonyl carbon. The bond

between C6 and C7 breaks, destroying the molecule. This is why acidic to neutral storage is

vital.

Part 5: Frequently Asked Questions (FAQ)
Q: Can I autoclave the stock solution? A:No.

-diketones are heat-sensitive and susceptible to decarboxylation or polymerization at high
temperatures. Sterilize aqueous solutions by filtration (0.22

m PVDF or PES membrane).

Q: Why does the solution turn yellow over time? A: Yellowing indicates the formation of

polymerization products or extensive enolization/oxidation. If the stock turns deep

yellow/orange, discard it. A slight straw color is normal for concentrated solutions due to the

conjugated enol system.

Q: How does this compare to Succinylacetone? A: They are structural homologs.

Succinylacetone is 4,6-dioxoheptanoic acid; 5,7-dioxooctanoic acid has one extra methylene
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group in the chain. Their chemical stability profiles (sensitivity to Tris and high pH) are nearly

identical, and they are often used interchangeably in ALAD inhibition studies, though their

values may differ slightly due to steric fit.
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Chemical Structure Validation: PubChem Compound Summary for CID 318731, 5,7-
Dioxooctanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: 5,7-Dioxooctanoic Acid
Stability Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616537/docs#technical-support-center-5-7-
dioxooctanoic-acid-stability-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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